Cas no 2229536-27-8 (1-chloro-3-methylpentan-2-ol)

1-chloro-3-methylpentan-2-ol structure

1-chloro-3-methylpentan-2-ol structure

Product Name:1-chloro-3-methylpentan-2-ol

CAS No:2229536-27-8

MF:C₆H₁₃ClO

MW:136.619821310043

CID:6523962

PubChem ID:20610675

Update Time:2024-03-01

1-chloro-3-methylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-chloro-3-methylpentan-2-ol
- 2229536-27-8
- EN300-1983708
- Inchi： 1S/C6H13ClO/c1-3-5(2)6(8)4-7/h5-6,8H,3-4H2,1-2H3
- InChI Key： HGJFTOAIYHCGGQ-UHFFFAOYSA-N
- SMILES： ClCC(C(C)CC)O

Computed Properties

Exact Mass: 136.0654927g/mol
Monoisotopic Mass: 136.0654927g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 56.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 20.2Å²

1-chloro-3-methylpentan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1983708-0.05g	1-chloro-3-methylpentan-2-ol	2229536-27-8		0.05g	$924.0	2023-09-16
Enamine	EN300-1983708-0.1g	1-chloro-3-methylpentan-2-ol	2229536-27-8		0.1g	$968.0	2023-09-16
Enamine	EN300-1983708-0.25g	1-chloro-3-methylpentan-2-ol	2229536-27-8		0.25g	$1012.0	2023-09-16
Enamine	EN300-1983708-0.5g	1-chloro-3-methylpentan-2-ol	2229536-27-8		0.5g	$1056.0	2023-09-16
Enamine	EN300-1983708-1.0g	1-chloro-3-methylpentan-2-ol	2229536-27-8		1g	$1100.0	2023-06-03
Enamine	EN300-1983708-2.5g	1-chloro-3-methylpentan-2-ol	2229536-27-8		2.5g	$2155.0	2023-09-16
Enamine	EN300-1983708-5.0g	1-chloro-3-methylpentan-2-ol	2229536-27-8		5g	$3189.0	2023-06-03
Enamine	EN300-1983708-10.0g	1-chloro-3-methylpentan-2-ol	2229536-27-8		10g	$4729.0	2023-06-03
Enamine	EN300-1983708-1g	1-chloro-3-methylpentan-2-ol	2229536-27-8		1g	$1100.0	2023-09-16
Enamine	EN300-1983708-5g	1-chloro-3-methylpentan-2-ol	2229536-27-8		5g	$3189.0	2023-09-16

1-chloro-3-methylpentan-2-ol Related Literature

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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
3. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
4. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
5. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins

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